Cas no 1013-69-0 (Noreugenin)

• Product name: Noreugenin
• CAS No: 1013-69-0
• MF: C₁₀H₈O₄
• MW: 192.1681
• MDL: MFCD03001435
• CID: 196735

Noreugenin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-methyl-
• 5,7-dihydroxy-2-methylchromen-4-one
• Noreugenin
• 2-Methyl-5,7-dihydroxychromone
• 5,7-Dihydroxy-2-methyl-4H-1-benzopyran-4-one
• 5,7-Dihydroxy-2-methyl-4H-chromen-4-one
• 5,7-dihydroxy-2-methylbenzopyran-4-one
• 5,7-Dihydroxy-2-methylchromone
• AC1NT9FP
• CHEBI:67375
• CHEMBL507707
• CPD-0
• SureCN168822
• [ "5", "7-Dihydroxy-2-methylchromone" ]
• reugenin
• 2-Methyl-5,7-dihydroxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-methyl-
• M0KFC1Q5JC
• NCUJRUDLFCGVOE-UHFFFAOYSA-N
• Chromone, 5,7-dihydroxy-2-methyl-
• 2-Methyl-5,7-dihydroxychromon
• 5,7-Dihydroxy-2-methylchromome
• AK
• 5

• MDL： MFCD03001435
• Inchi： 1S/C10H8O4/c1-5-2-7(12)10-8(13)3-6(11)4-9(10)14-5/h2-4,11,13H,1H3
• InChI Key： NCUJRUDLFCGVOE-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C([H])C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O

Computed Properties

• Exact Mass: 192.042259g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 192.042259g/mol
• Monoisotopic Mass: 192.042259g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 14
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 192.17

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 394.6±42.0 °C at 760 mmHg
• Flash Point: 164.0±21.4 °C
• PSA: 66.76
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Noreugenin Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on Noreugenin

Professional Introduction to Noreugenin (CAS No. 1013-69-0)

Noreugenin, a naturally occurring flavonoid, is a derivative of eugenin with the chemical formula C₉H₁₀O₄. This compound is identified by its unique chemical structure and is assigned the CAS number 1013-69-0, which distinguishes it within the vast repository of chemical substances. Flavonoids are well-documented for their diverse biological activities, and Noreugenin has garnered significant attention in recent years due to its promising therapeutic potential.

The molecular structure of Noreugenin features a chalcone backbone, which is a key feature contributing to its biological interactions. This structure allows Noreugenin to engage with various biological targets, making it a subject of intense research in the field of pharmaceutical chemistry. The compound's ability to modulate multiple signaling pathways has positioned it as a candidate for the development of novel therapeutic agents.

Recent studies have highlighted the anti-inflammatory properties of Noreugenin, particularly in the context of chronic inflammatory diseases. Research published in peer-reviewed journals indicates that Noreugenin can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant in the context of modern medicine, where inflammation is recognized as a key driver in numerous pathological conditions.

In addition to its anti-inflammatory effects, Noreugenin has demonstrated antioxidant activity, which is crucial for mitigating oxidative stress—a factor implicated in aging and various diseases. The compound's ability to scavenge free radicals has been observed in vitro and in animal models, suggesting its potential as a protective agent against oxidative damage. This property aligns with current trends in nutraceutical research, where natural compounds with antioxidant capabilities are highly valued.

The pharmacokinetic profile of Noreugenin has also been a focus of recent investigations. Studies have shown that Noreugenin exhibits good oral bioavailability and can be distributed effectively throughout the body. This characteristic is essential for developing effective therapeutic formulations. Furthermore, preliminary data suggest that Noreugenin undergoes metabolic pathways that may enhance its bioactivity, further supporting its potential as a lead compound for drug development.

One of the most intriguing aspects of Noreugenin is its role in modulating cellular signaling pathways associated with cancer. Preclinical studies have indicated that Noreugenin can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and inhibiting angiogenesis. These effects are mediated through multiple mechanisms, including the modulation of transcription factors such as NF-κB and p53. While these findings are promising, further research is needed to fully elucidate the mechanisms and potential clinical applications.

The antimicrobial properties of Noreugenin have also been explored, with several studies demonstrating its effectiveness against a range of bacterial and fungal strains. This activity is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent. The ability of Noreugenin to disrupt microbial cell membranes suggests that it may serve as a basis for developing novel antimicrobial agents.

The integration of traditional knowledge with modern scientific research has been instrumental in uncovering the therapeutic potential of Noreugenin. Historical records indicate that plants containing eugenin derivatives have been used in traditional medicine for various ailments. The resurgence of interest in natural products like Noreugenin reflects a broader shift towards integrative approaches in healthcare, where conventional and complementary therapies are combined to optimize patient outcomes.

The synthesis and characterization of Noreugenin have also advanced significantly, thanks to advancements in synthetic chemistry and analytical techniques. Modern methodologies allow for the precise structural elucidation and purification of Noreugenin, ensuring high-quality materials for research purposes. These advancements have facilitated more rigorous investigation into the compound's biological activities and potential therapeutic applications.

The regulatory landscape for natural products like Noreugenin continues to evolve, with increasing emphasis on quality control and standardization. Regulatory agencies worldwide are implementing stricter guidelines to ensure the safety and efficacy of herbal supplements and natural compounds derived from them. As such, manufacturers and researchers must adhere to these regulations to ensure that products containing Noreugenin meet high standards of quality and consistency.

In conclusion, Noreugenin (CAS No. 1013-69-0) represents a promising natural product with diverse biological activities. Its anti-inflammatory, antioxidant, anticancer, antimicrobial properties make it an attractive candidate for further research and development. As our understanding of its mechanisms and applications continues to grow, Noreugenin may play an increasingly important role in modern medicine.